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tert-Butyl
Compound Name:
(mesitylsulfonyl)oxycarbamate

Cat. No. B1269521

For Researchers, Scientists, and Drug Development Professionals
Introduction

tert-Butyl (mesitylsulfonyl)oxycarbamate, identified by CAS number 36016-39-4, is a
versatile reagent in organic synthesis, notably utilized as an intermediate in the construction of
complex molecules.[1] Its role as a building block for introducing or protecting functional groups
makes it a valuable tool for chemists.[1] This guide provides an in-depth overview of the critical
safety protocols and handling procedures necessary for the responsible use of this compound
in a laboratory setting. Adherence to these guidelines is paramount to ensure the safety of
personnel and the integrity of research.

Hazard Identification and Classification

tert-Butyl (mesitylsulfonyl)oxycarbamate is classified as a hazardous substance. The
primary routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:
e H302: Harmful if swallowed.[2][3]

o H315: Causes skin irritation.[2][3]
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e H319: Causes serious eye irritation.[2][3]
o H335: May cause respiratory irritation.[2][3]
Signal Word: Warning[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of tert-Butyl
(mesitylsulfonyl)oxycarbamate is provided in the table below.

Property Value Reference
CAS Number 36016-39-4 [2]
Molecular Formula C14H21NO5S [2]
Molecular Weight 315.39 g/mol [2]
Appearance White to off-white solid [1114]
Melting Point 104-105.5 °C [4][5]

Purity Typically 295% [3]
Solubility Slightly soluble in DMSO and e

Methanol
Stability Hygroscopic [41[5]

Safe Handling and Storage

Proper handling and storage are crucial to minimize risks associated with tert-Butyl
(mesitylsulfonyl)oxycarbamate.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling this chemical. The following
PPE is recommended:
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PPE Type Specification Rationale

Safety glasses with side )
_ _ _ To protect against dust
Eye Protection shields or goggles conforming

particles and splashes.
to EN 166.

To prevent skin contact. Glove

_ _ manufacturer
) Chemical-resistant gloves )
Hand Protection o recommendations for
(e.g., Nitrile rubber). )
breakthrough time and

thickness should be consulted.

Body Protection Long-sleeved laboratory coat. To minimize skin exposure.

] To prevent inhalation of dust
NIOSH-approved respirator _ o
) ) particles, especially in poorly
Respiratory Protection (e.g., N95) when dusts are ]
ventilated areas or when
generated. ) N
handling large quantities.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

e An eyewash station and safety shower must be readily accessible.

Storage

o Store in a tightly closed container.

e Keep in a cool, dry, and well-ventilated place.

¢ Recommended storage is under -20°C in a freezer.[3]

e The compound is hygroscopic and should be stored under an inert atmosphere.[4][5]

Experimental Protocols
General Handling Procedure
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A step-by-step workflow for the safe handling of tert-Butyl (mesitylsulfonyl)oxycarbamate.

First Aid Measures

In case of exposure, follow these first aid measures immediately.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, separating the
eyelids with fingers. Seek medical attention if

irritation persists.

Skin Contact

Immediately wash the affected skin with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing and shoes. If

skin irritation occurs, seek medical advice.

Remove the person to fresh air. If breathing is

Inhalation difficult, give oxygen. Seek medical attention if
symptoms persist.
Wash out the mouth with copious amounts of
Ingestion water. Do NOT induce vomiting. Seek

immediate medical attention.

Accidental Release Measures

In the event of a spill, adhere to the following procedure:

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate personal protective equipment as outlined in section 3.1.

e Contain the spill. For small spills, mix with sand or another inert absorbent material.

» Collect the material using a scoop or shovel, avoiding dust generation, and place it in a

suitable, closed container for disposal.

o Clean the spill area thoroughly.

Do not allow the material to enter drains or watercourses.

Synthesis Protocol Hazard Analysis
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A known synthesis route involves the reaction of mesitylene-2-sulfonyl chloride with tert-butyl
N-hydroxycarbamate in the presence of a base like triethylamine (TEA).[4]
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Hazard analysis of the synthesis of tert-Butyl (mesitylsulfonyl)oxycarbamate.

Stability and Reactivity

e Reactivity: Stable under recommended storage conditions.[6]
o Conditions to Avoid: Heat, flames, and sparks.
e Incompatible Materials: Strong oxidizing agents.[6]

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, nitrogen
oxides, and sulfur oxides.

e Hazardous Polymerization: Does not occur.[6]
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Toxicological and Ecological Information

» Toxicological Information: To the best of current knowledge, the chemical, physical, and
toxicological properties have not been thoroughly investigated. It is known to be harmful if
swallowed and causes skin, eye, and respiratory irritation.[2]

» Ecological Information: No specific data is available. It is important to prevent the material
from entering the environment. Do not empty into drains.[6]

Disposal Considerations

o Dispose of waste material in accordance with local, state, and federal regulations.
o Contaminated packaging should be treated as the chemical itself.

» Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Conclusion

tert-Butyl (mesitylsulfonyl)oxycarbamate is a valuable synthetic reagent that requires
careful handling due to its hazardous properties. By implementing the safety measures,
handling protocols, and emergency procedures outlined in this guide, researchers can mitigate
the associated risks and ensure a safe laboratory environment. A thorough understanding of
this compound's properties and a commitment to a strong safety culture are essential for its
responsible use in scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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